Cas no 2225175-46-0 (4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid)

• Product Name: 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid
• CAS No: 2225175-46-0
• MF: C₁₁H₁₈BN₃O₂
• MW: 235.09
• CID: 5143253
• PubChem ID: 133554856
• Update Time: 2025-05-21

4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid
• 2225175-46-0
• [4-methyl-2-(4-methyl-1-piperidyl)pyrimidin-5-yl]boronic acid
• (4-Methyl-2-(4-methylpiperidin-1-yl)pyrimidin-5-yl)boronic acid

• Inchi： 1S/C11H18BN3O2/c1-8-3-5-15(6-4-8)11-13-7-10(12(16)17)9(2)14-11/h7-8,16-17H,3-6H2,1-2H3
• InChI Key： XMXTUXXPCRUYNO-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C)CC2)=NC=C(B(O)O)C(C)=N1

Computed Properties

• Exact Mass: 235.1492070g/mol
• Monoisotopic Mass: 235.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Additional information on 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid

4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic Acid: A Comprehensive Overview

4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid, identified by the CAS registry number 2225175-46-0, is a significant compound in the field of organic chemistry, particularly within the realms of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development.

The molecular structure of 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid is characterized by a pyrimidine ring system, which serves as a central scaffold for various functional groups. The pyrimidine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. In this compound, the pyrimidine ring is substituted with a methyl group at position 4 and a 4-methylpiperidino group at position 2, while the boronic acid group is attached at position 5. This substitution pattern not only enhances the compound's stability but also imparts unique electronic and steric properties that are advantageous in various chemical reactions.

The synthesis of 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by functionalization at specific positions to introduce the methyl, piperidino, and boronic acid groups. The introduction of the boronic acid group is particularly important as it enables the compound to participate in Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds.

Recent advancements in chemical synthesis have led to more efficient methods for preparing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity. Additionally, the application of catalytic asymmetric synthesis has been investigated to produce enantiomerically enriched versions of this compound, which could be valuable in chiral drug design.

In terms of applications, 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid has shown promise in several areas. In medicinal chemistry, it serves as a versatile building block for constructing complex molecules with potential pharmacological activity. For example, derivatives of this compound have been studied as kinase inhibitors, which are crucial in cancer therapy due to their ability to target and inhibit specific enzymes involved in cell proliferation.

Beyond medicinal applications, this compound has also found relevance in materials science. Its boronic acid functionality makes it suitable for use in click chemistry reactions, enabling the construction of advanced materials such as polymers and nanoparticles with tailored properties. Recent studies have demonstrated its utility in synthesizing stimuli-responsive materials that can undergo structural changes in response to external stimuli like temperature or pH.

The structural versatility of 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid has also made it an attractive candidate for exploring supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π-π stacking. These studies have provided insights into the design of supramolecular systems with potential applications in sensing, catalysis, and drug delivery.

In conclusion, 4-Methyl-2-(4-methylpiperidino)pyrimidine-5-boronic acid, with its unique structural features and functional groups, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in drug discovery and materials development underscores its significance in advancing both fundamental and applied sciences.